Cas no 1361591-98-1 (2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl
• CAS No: 1361591-98-1
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4993113
• Update Time: 2025-06-08

2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-7-5-8(14(19,20)21)1-2-9(7)12-10(16)3-4-11(17)13(12)18/h1-5H,6H2
• InChI Key： YXTRUCMEDWYZAM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 415.875
• Monoisotopic Mass: 415.875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0

Additional information on 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361591-98-1)

2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl (CAS No. 1361591-98-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique bromomethyl and trifluoromethyl functional groups, serves as a critical building block in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a biphenyl backbone with trichloro substitutions, offers exceptional versatility for further chemical modifications.

The growing interest in fluorinated compounds and halogenated aromatics has positioned 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl as a key player in modern synthetic chemistry. Researchers are particularly intrigued by its potential applications in drug discovery, where the introduction of trifluoromethyl groups can enhance metabolic stability and bioavailability. Additionally, its bromomethyl moiety provides a reactive site for cross-coupling reactions, making it invaluable in palladium-catalyzed transformations and other catalytic processes.

In the context of green chemistry, the compound's role in sustainable synthesis has become a hot topic. With increasing demand for eco-friendly chemical processes, scientists are exploring ways to optimize the use of 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl in atom-efficient reactions. Its compatibility with flow chemistry and microwave-assisted synthesis further enhances its appeal, aligning with the industry's shift toward energy-efficient methodologies.

From a material science perspective, this compound's aromatic rigidity and electron-withdrawing properties make it a promising candidate for organic electronics. Its potential use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices is under active investigation, driven by the need for high-performance organic semiconductors. The trifluoromethyl group in particular is known to improve charge transport and thermal stability, which are critical for device longevity.

Analytical characterization of 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity, which are essential for high-precision applications. The compound's chromatographic behavior has also been studied extensively to ensure optimal separation protocols in complex mixtures.

As the scientific community continues to explore structure-activity relationships, 2'-(Bromomethyl)-2,3,6-trichloro-4'-(trifluoromethyl)biphenyl remains a subject of intense research. Its combination of halogenated and fluorinated motifs provides a rich platform for molecular design, addressing challenges in medicinal chemistry and material engineering. With ongoing advancements in computational chemistry, researchers can now predict its reactivity and properties with greater accuracy, accelerating innovation in multiple domains.